Cas no 1854713-00-0 (3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid)

• Product name: 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1854713-00-0
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 6546443
• PubChem ID: 131113422

3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1755805
• 3-(pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid
• 1854713-00-0
• 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C8H5N3O3/c12-8(13)7-1-6(11-14-7)5-2-9-4-10-3-5/h1-4H,(H,12,13)
• InChI Key： NEEYDVWAFHMJGS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CN=CN=C2)=N1

Computed Properties

• Exact Mass: 191.03309103g/mol
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1Ų
• XLogP3: 0.2

Additional information on 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid

Exploring the Versatile Applications of 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1854713-00-0)

3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1854713-00-0) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, featuring a pyrimidine-oxazole hybrid structure, exhibits unique chemical properties that make it a valuable building block for various applications. Researchers are particularly interested in its potential as a precursor for pharmaceutical intermediates and functional materials.

The molecular structure of 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid combines the electron-rich pyrimidine ring with the oxazole moiety, creating a versatile scaffold for further chemical modifications. This structural feature allows for diverse synthetic applications, particularly in the development of bioactive molecules and small-molecule drugs. Recent studies have highlighted its potential in addressing current challenges in drug discovery and medicinal chemistry.

One of the most promising applications of 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid lies in its role as a key intermediate for kinase inhibitors. With the growing demand for targeted therapies in oncology and inflammatory diseases, this compound has become increasingly relevant. Its heterocyclic framework serves as an excellent template for designing novel therapeutic agents, particularly in the context of precision medicine approaches.

Beyond pharmaceutical applications, 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid has shown potential in material science applications. The compound's unique electronic properties make it suitable for developing organic electronic materials and photoactive compounds. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, aligning with the current global focus on sustainable energy solutions.

The synthesis and characterization of 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid have been subjects of numerous recent publications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to study its structural features and purity. These studies contribute to the growing body of knowledge about heterocyclic chemistry and its applications in modern science.

From a commercial perspective, the demand for 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for their drug development programs. The market growth reflects the broader trend in specialty chemicals and fine chemicals sectors, where customized molecular building blocks are increasingly valuable.

Quality control and standardization of 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid are critical aspects for researchers and manufacturers. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure the compound meets the stringent requirements of modern research applications. This attention to quality is particularly important in preclinical research and early-stage drug discovery.

Looking ahead, the scientific community anticipates new discoveries involving 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid. Its structural versatility positions it as a promising candidate for addressing current challenges in medicinal chemistry and material science. As research continues, we can expect to see innovative applications emerge, particularly in areas such as targeted drug delivery and advanced materials development.

For researchers working with 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound. Its chemical stability and solubility properties make it suitable for various experimental conditions, contributing to its widespread use in research settings.

The future of 3-(Pyrimidin-5-yl)-1,2-oxazole-5-carboxylic acid research appears bright, with potential applications extending into emerging fields such as chemical biology and molecular imaging. As the scientific community continues to explore the boundaries of heterocyclic chemistry, this compound is likely to play an increasingly important role in both academic and industrial research endeavors.